Cas no 1883803-11-9 ({1-(3-methoxyphenyl)methyl-1H-pyrazol-4-yl}boronic acid)

• Product Name: {1-(3-methoxyphenyl)methyl-1H-pyrazol-4-yl}boronic acid
• CAS No: 1883803-11-9
• MF: C₁₁H₁₃BN₂O₃
• MW: 232.043522596359
• CID: 5655889
• PubChem ID: 165981500
• Update Time: 2023-11-24

{1-(3-methoxyphenyl)methyl-1H-pyrazol-4-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27736940
• {1-[(3-methoxyphenyl)methyl]-1H-pyrazol-4-yl}boronic acid
• 1883803-11-9
• {1-(3-methoxyphenyl)methyl-1H-pyrazol-4-yl}boronic acid

• Inchi： 1S/C11H13BN2O3/c1-17-11-4-2-3-9(5-11)7-14-8-10(6-13-14)12(15)16/h2-6,8,15-16H,7H2,1H3
• InChI Key： CUFGOCSXWUOYCK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CN1C=C(B(O)O)C=N1

Computed Properties

• Exact Mass: 232.1019224g/mol
• Monoisotopic Mass: 232.1019224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų